Cas no 1341946-60-8 (N,2-dimethylpyrrolidine-2-carboxamide)

• Product Name: N,2-dimethylpyrrolidine-2-carboxamide
• CAS No: 1341946-60-8
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• MDL: MFCD20305179
• CID: 5606834
• PubChem ID: 64384270
• Update Time: 2025-10-28

N,2-dimethylpyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,2-dimethylpyrrolidine-2-carboxamide
• EN300-864844
• CCG-210152
• SCHEMBL18626022
• 1341946-60-8
• AKOS013706970

• MDL： MFCD20305179
• Inchi： 1S/C7H14N2O/c1-7(6(10)8-2)4-3-5-9-7/h9H,3-5H2,1-2H3,(H,8,10)
• InChI Key： AKNTYGMSVYVJKI-UHFFFAOYSA-N
• SMILES： O=C(C1(C)CCCN1)NC

Computed Properties

• Exact Mass: 142.110613074g/mol
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N,2-dimethylpyrrolidine-2-carboxamide

Introduction to N,2-Dimethylpyrrolidine-2-Carboxamide (CAS No. 1341946-60-8)

N,2-Dimethylpyrrolidine-2-carboxamide is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1341946-60-8, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of N,2-dimethylpyrrolidine-2-carboxamide consists of a pyrrolidine ring substituted with two methyl groups and a carboxamide functional group, which contributes to its versatile reactivity and utility in various chemical transformations.

The compound's significance is further underscored by its role as a building block in the synthesis of more complex molecules. Researchers have leveraged the reactivity of the carboxamide group to develop novel derivatives with enhanced pharmacological properties. Recent studies have highlighted the compound's potential in modulating biological pathways, particularly in the context of neurological and inflammatory disorders. The ability to functionalize the pyrrolidine core allows for the creation of molecules that can interact with specific targets, making it a valuable asset in medicinal chemistry.

In the realm of drug discovery, N,2-dimethylpyrrolidine-2-carboxamide has been explored as a precursor for several lead compounds. Its structural motif is reminiscent of natural products and pharmacophores that exhibit desirable biological activities. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of enzymes involved in pain signaling and inflammation. The versatility of its chemical framework enables modifications that can fine-tune solubility, metabolic stability, and binding affinity, crucial factors for successful drug candidates.

The synthesis of N,2-dimethylpyrrolidine-2-carboxamide involves multi-step organic reactions that highlight the compound's synthetic utility. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality starting materials for further derivatization. Techniques such as catalytic hydrogenation, nucleophilic substitution, and condensation reactions are commonly utilized in its preparation. These synthetic strategies not only demonstrate the compound's adaptability but also contribute to the broader arsenal of tools available to synthetic chemists.

Recent advancements in computational chemistry have further enhanced the understanding of N,2-dimethylpyrrolidine-2-carboxamide's interactions with biological targets. Molecular modeling studies have provided insights into how structural modifications can influence binding affinity and selectivity. This computational approach complements experimental efforts by allowing rapid screening of potential derivatives before costly laboratory synthesis. Such integrative strategies are pivotal in accelerating the drug discovery process and improving the efficiency of lead optimization.

The pharmacological profile of derivatives derived from N,2-dimethylpyrrolidine-2-carboxamide continues to be a subject of intense investigation. Researchers are particularly interested in how subtle changes in the molecular structure can alter biological activity. For example, studies have shown that introducing fluorine atoms or altering the length of side chains can significantly impact receptor binding and pharmacokinetic properties. These findings underscore the importance of structure-activity relationships (SAR) in developing effective therapeutic agents.

The compound's role extends beyond traditional pharmaceutical applications into materials science and agrochemicals. Its unique chemical properties make it a candidate for developing novel polymers or specialty chemicals with tailored functionalities. In agrochemical research, derivatives of N,2-dimethylpyrrolidine-2-carboxamide have been investigated for their potential as bioactive agents that could enhance crop protection strategies without adverse environmental impacts.

The future prospects for N,2-dimethylpyrrolidine-2-carboxamide are promising, with ongoing research aimed at uncovering new applications and improving synthetic routes. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to more efficient synthesis methods and novel derivatives with enhanced therapeutic potential. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly critical role in addressing complex diseases and developing sustainable solutions.